Cas no 1894287-22-9 (3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 1894287-22-9
• MF: C₉H₈Cl₂F₂O
• MW: 241.062027931213
• CID: 5824926
• PubChem ID: 116841090
• Update Time: 2025-08-05

3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol
• 1894287-22-9
• EN300-1945913

• Inchi： 1S/C9H8Cl2F2O/c10-7-2-1-6(5-8(7)11)9(12,13)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： IFGKSNWLDOSGEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCO)(F)F)Cl

Computed Properties

• Exact Mass: 239.9920266g/mol
• Monoisotopic Mass: 239.9920266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol

3-(3,4-Dichlorophenyl)-3,3-Difluoropropan-1-ol: A Comprehensive Overview

The compound 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol, with the CAS number 1894287-22-9, is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH), a dichlorophenyl group, and two fluorine atoms attached to the same carbon atom. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical strength. The fluorine atoms in the molecule contribute to its high chemical stability, while the hydroxyl group facilitates interactions with other molecules, making it an ideal candidate for use in adhesive formulations and coatings.

In addition to its material science applications, this compound has also been investigated for its potential in pharmaceutical research. The dichlorophenyl group is known to exhibit bioactive properties, and recent experiments have demonstrated that derivatives of 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol can act as inhibitors of certain enzymes involved in disease pathways. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.

The synthesis of 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, researchers have successfully utilized palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds required for this compound's formation.

The physical properties of 1894287-22-9 are also worth noting. Its melting point and boiling point are significantly influenced by the electron-withdrawing effects of the chlorine and fluorine atoms. These properties make it suitable for use in high-performance solvents and as a component in electronic devices where thermal stability is critical.

In conclusion, 3-(3,4-dichlorophenyl)-3,3-difluoropropan-1-ol, with CAS number 1894287-22-9, is a multifaceted compound with promising applications across various industries. Its unique structure and functional groups continue to drive innovative research efforts, positioning it as an important player in the development of advanced materials and pharmaceuticals.